Cas no 2229571-23-5 (1-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol
• CAS No: 2229571-23-5
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 6250705
• PubChem ID: 165615060
• Update Time: 2025-06-15

1-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol
• 1-[1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropyl]ethan-1-ol
• EN300-1816042
• 2229571-23-5

• Inchi： 1S/C15H20O/c1-11(16)15(9-10-15)14-8-4-6-12-5-2-3-7-13(12)14/h4,6,8,11,16H,2-3,5,7,9-10H2,1H3
• InChI Key： PAKGNPGMVBWFNV-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CC=CC3CCCCC2=3)CC1

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol

Comprehensive Overview of 1-(5,6,7,8-Tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol (CAS No. 2229571-23-5): Properties, Applications, and Research Insights

The compound 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol (CAS No. 2229571-23-5) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its molecular framework combines a tetrahydronaphthalene (tetralin) moiety with a cyclopropyl ethanol group, creating a versatile scaffold for drug discovery and functional material design. This article explores its chemical characteristics, synthetic pathways, and emerging applications while addressing trending queries in scientific communities.

From a structural perspective, the tetrahydronaphthalene core provides lipophilicity and conformational rigidity, while the cyclopropyl ethanol segment introduces stereochemical complexity. Such hybrid architectures are increasingly sought after in modern medicinal chemistry, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme modulation. Researchers frequently search for "tetralin derivatives in drug design" or "cyclopropyl alcohol synthetic methods", reflecting growing interest in this structural class.

Synthetic approaches to CAS 2229571-23-5 typically involve multi-step sequences starting from 1-tetralone derivatives. Key steps often include: 1) Grignard addition to introduce the cyclopropane ring, 2) stereoselective reduction of resulting ketones, and 3) chiral resolution if enantiomerically pure material is required. Recent publications highlight improved catalytic methods for constructing the cyclopropyl-ethanol motif, with particular focus on asymmetric hydrogenation techniques that address the common search term "chiral alcohol synthesis optimization".

In pharmacological contexts, structural analogs of 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol have shown promise in neurological and metabolic disorder research. The tetrahydronaphthalene component resembles neurotransmitters like dopamine, explaining frequent searches for "tetralin-based CNS agents". Meanwhile, the strained cyclopropyl ring may enhance metabolic stability - a hot topic in drug development circles searching for "improving drug half-life with cyclopropanes".

Material science applications leverage the compound's rigid aromatic-aliphatic balance. Its thermal stability (predicted melting point 140-150°C from computational studies) and potential liquid crystalline properties make it interesting for "advanced organic electronic materials" - a trending search phrase. The hydroxyl group enables further derivatization for polymer precursors, addressing queries about "functional monomers for specialty plastics".

Analytical characterization of CAS 2229571-23-5 presents unique challenges that resonate with laboratory professionals. The compound's NMR spectrum shows characteristic signals at δ 0.5-1.0 ppm (cyclopropyl protons) and δ 1.2-2.8 ppm (tetralin methylenes), while mass spectrometry typically displays a molecular ion cluster around m/z 216. These features align with frequent technical searches for "tetralin derivative spectral analysis" and "cyclopropyl alcohol characterization".

Environmental and safety profiles of 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol remain under active investigation. Preliminary biodegradability studies suggest moderate persistence, prompting research into "green chemistry approaches for tetralin derivatives". The compound's logP value (estimated 3.1-3.5) indicates moderate lipophilicity, relevant to researchers investigating "molecular property prediction algorithms".

Future directions for CAS 2229571-23-5 research may include: 1) Development of continuous flow synthesis methods (addressing "process intensification in fine chemicals" trends), 2) Exploration as a chiral building block for asymmetric synthesis (responding to "chiral auxiliaries in medicinal chemistry" queries), and 3) Investigation of photophysical properties for OLED applications (relating to "organic semiconductor design" searches).

In conclusion, 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylethan-1-ol represents a compelling case study in multifunctional organic molecules. Its dual aromatic-aliphatic nature addresses multiple contemporary research needs, from drug discovery to advanced materials. The compound's growing prominence is evidenced by increasing searches for "tetralin-cyclopropanol hybrids" and "CAS 2229571-23-5 suppliers", suggesting expanding commercial and academic interest in this structurally intriguing molecule.